Cas no 2229660-19-7 (3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylprop-2-en-1-amine)

• Product Name: 3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylprop-2-en-1-amine
• CAS No: 2229660-19-7
• MF: C₈H₁₀F₃N₃
• MW: 205.18031167984
• CID: 5924200
• PubChem ID: 165648512
• Update Time: 2025-06-24

3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylprop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylprop-2-en-1-amine
• 3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]prop-2-en-1-amine
• EN300-1963084
• 2229660-19-7

• Inchi： 1S/C8H10F3N3/c1-14-6(3-2-4-12)5-7(13-14)8(9,10)11/h2-3,5H,4,12H2,1H3/b3-2+
• InChI Key： HXOZAKUORAPDAL-NSCUHMNNSA-N
• SMILES： FC(C1C=C(/C=C/CN)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 205.08268182g/mol
• Monoisotopic Mass: 205.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylprop-2-en-1-amine

Introduction to 3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylprop-2-en-1-amine (CAS No. 2229660-19-7)

3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylprop-2-en-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229660-19-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic aromatic structure known for its broad spectrum of biological activities. The presence of a trifluoromethyl group and an allylamine moiety in its molecular framework imparts unique chemical and pharmacological properties, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylprop-2-en-1-amine consists of a pyrazole ring substituted with a methyl group at the 1-position, a trifluoromethyl group at the 3-position, and an allylamine side chain attached to the 5-position of the pyrazole ring. This specific arrangement of functional groups contributes to its distinct reactivity and potential interactions with biological targets. The trifluoromethyl group, in particular, is well-documented for its ability to enhance metabolic stability, lipophilicity, and binding affinity, which are critical factors in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new molecules with enhanced pharmacological profiles. The compound 3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylprop-2-en-1-amine has been studied for its potential applications in various therapeutic areas, including anti-inflammatory, anti-cancer, and antimicrobial treatments. Its unique structural features make it an attractive scaffold for medicinal chemists seeking to develop next-generation drugs with improved efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. The pyrazole core and the allylamine moiety in 3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylprop-2-en-1-amine are known to interact with kinase active sites, suggesting that this compound could disrupt aberrant signaling pathways involved in tumor progression. Preliminary studies have shown promising results in vitro, indicating that this compound may exhibit inhibitory effects on specific kinases relevant to cancer therapy.

Furthermore, the incorporation of a trifluoromethyl group into the molecular structure is strategically significant. This substituent not only improves the compound's pharmacokinetic properties but also enhances its binding affinity to biological targets. The electron-withdrawing nature of the trifluoromethyl group increases the electrophilicity of certain reactive sites within the molecule, facilitating interactions with polar residues in protein binding pockets. This feature is particularly valuable in drug design, as it allows for tighter binding and greater specificity toward therapeutic targets.

Recent advancements in computational chemistry and molecular modeling have further accelerated the discovery process for compounds like 3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylylpropenylamine (CAS No. 2229660197). These tools enable researchers to predict binding affinities, optimize molecular structures, and identify potential lead compounds with high precision. By leveraging these technologies, scientists can rapidly screen large libraries of compounds and identify those with the most promising pharmacological profiles. This approach has already led to several breakthroughs in drug development, including the identification of novel kinase inhibitors with significant therapeutic potential.

The synthesis of 3-(trifluoromethyl)-pyrazole derivatives remains an active area of research due to their diverse biological activities. The synthesis of 3(Trifluoromethoxy)pyrazole intermediates has been extensively studied as a key step in producing more complex molecules like our target compound. Researchers have developed various synthetic routes that utilize trifluoromethylation reactions to introduce the trifluoromethyl group efficiently into pyrazole scaffolds. These methods often involve catalytic systems based on transition metals such as palladium or copper, which facilitate selective functionalization without compromising regioselectivity or yield.

The allylamine side chain in 3(Trifluoromethoxy)pyrazole derivatives (CAS No: 2229660197) contributes another layer of complexity to its pharmacological profile. Allylamines are known for their ability to interact with various biological targets through hydrogen bonding and hydrophobic interactions. In particular, they have been explored as components of antiviral and antibacterial agents due to their capacity to disrupt viral replication cycles or bacterial metabolic pathways. By combining an allylamine moiety with a trifluoromethyl-substituted pyrazole ring,this compound represents an innovative approach toward designing multifunctional therapeutics capable of addressing multiple disease mechanisms simultaneously.

The development of novel antitumor agents remains one of the most pressing challenges in modern medicine. Cancer cells often exhibit resistance to existing treatments due to mutations or overexpression of kinases that drive uncontrolled cell proliferation. Therefore, there is an urgent need for new drugs that can selectively inhibit these aberrant kinases while sparing healthy cells from toxicity.* Preliminary studies suggest that *cas no 2229660197* may possess such properties,* making it* a valuable candidate for further investigation.* Its ability*to interact*with kinase active sites*and disrupt signaling pathways*involved*in tumor growth*holds promise*for developing next-generation anticancer therapies.*